Cas no 2210049-82-2 (1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one
• CAS No: 2210049-82-2
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5339265
• Update Time: 2025-05-25

1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methyl]-1-piperazinyl]-
• 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C11H19N5O/c1-9-12-13-11(14(9)3)8-15-4-6-16(7-5-15)10(2)17/h4-8H2,1-3H3
• InChI Key： GNRBVEZVKQCFTE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2N(C)C(C)=NN=2)CC1)C

Additional information on 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one

Comprehensive Overview of 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one (CAS No. 2210049-82-2)

The compound 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one, identified by its CAS No. 2210049-82-2, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of heterocyclic compounds, featuring a 1,2,4-triazole core linked to a piperazine moiety via a methylene bridge, further functionalized with an acetyl group. Its intricate design makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive molecules and small-molecule inhibitors.

In recent years, the demand for triazole-based compounds has surged due to their versatile applications in medicinal chemistry. Researchers are particularly intrigued by the potential of 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one as a scaffold for designing targeted therapies. Its structural features, including the 4,5-dimethyl-4H-1,2,4-triazole ring, contribute to its stability and binding affinity, making it a promising candidate for modulating biological pathways. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for efficacy and safety.

The synthesis of CAS No. 2210049-82-2 involves multi-step organic reactions, often employing N-alkylation and acylation strategies to construct the piperazine-triazole hybrid. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to confirm its purity and structural integrity. Given the rising interest in high-throughput screening, this compound has also been explored in combinatorial libraries to identify potential lead compounds for drug discovery.

From a commercial perspective, 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications extend beyond therapeutics, with potential uses in agrochemicals and material science, where heterocyclic compounds play a pivotal role. The compound's stability under various conditions further enhances its utility in formulation development and process optimization.

As the scientific community continues to explore structure-activity relationships (SAR), CAS No. 2210049-82-2 serves as a valuable tool for understanding how subtle modifications impact biological activity. This is particularly relevant in the context of AI-driven drug discovery, where computational models leverage such data to predict novel candidates. The integration of machine learning and cheminformatics has further amplified the relevance of well-characterized compounds like this one.

In conclusion, 1-{4-(4,5-dimethyl-4H-1,2,4-triazol-3-yl)methylpiperazin-1-yl}ethan-1-one represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the era of personalized medicine and sustainable chemistry. As advancements in synthetic methodologies and analytical technologies continue, the potential applications of this compound are expected to expand, solidifying its place in modern scientific inquiry.